![molecular formula C16H21ClN2O2 B4833431 2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide](/img/structure/B4833431.png)
2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide
Overview
Description
2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide is a chemical compound that is commonly used in scientific research for its unique properties. It is a white crystalline powder that is soluble in water and organic solvents. This compound has gained significant attention due to its potential applications in the field of medicine and drug development.
Mechanism of Action
The mechanism of action of 2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide involves the inhibition of FAAH. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which leads to various physiological effects. Endocannabinoids bind to cannabinoid receptors in the body, which are involved in pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to reduce pain sensation in animal models of neuropathic pain. It has also been found to increase appetite and reduce anxiety in animal models. Additionally, this compound has been found to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide in lab experiments include its potency as an FAAH inhibitor, its solubility in water and organic solvents, and its relatively low cost. However, there are some limitations to using this compound in lab experiments. It has been found to be unstable in acidic conditions, which can lead to the formation of impurities. Additionally, it has been found to have low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research involving 2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide. One potential direction is to investigate its potential as a treatment for neuropathic pain in humans. Another direction is to explore its potential as a treatment for anxiety and depression. Additionally, research could be conducted to improve the bioavailability of this compound and to develop more stable analogs with improved pharmacological properties.
Conclusion:
In conclusion, 2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and drug development. It is a potent inhibitor of FAAH, which leads to various biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, there are several future directions for research involving this compound.
Scientific Research Applications
2-chloro-N-[3-(3-methyl-1-piperidinyl)-3-oxopropyl]benzamide has been extensively used in scientific research due to its potential applications in the field of medicine and drug development. It has been found to be a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a crucial role in various physiological processes, including pain sensation, appetite, and mood regulation.
properties
IUPAC Name |
2-chloro-N-[3-(3-methylpiperidin-1-yl)-3-oxopropyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O2/c1-12-5-4-10-19(11-12)15(20)8-9-18-16(21)13-6-2-3-7-14(13)17/h2-3,6-7,12H,4-5,8-11H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUWCEUXKVDTOIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)CCNC(=O)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.80 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>46.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49826744 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.